Cas no 1213627-66-7 ((R)-1-(3-Chlorophenyl)-2,2,2-trifluoroethanamine)

• Product Name: (R)-1-(3-Chlorophenyl)-2,2,2-trifluoroethanamine
• CAS No: 1213627-66-7
• MF: C₈H₇ClF₃N
• MW: 209.596091508865
• MDL: MFCD07374615
• CID: 2092254
• PubChem ID: 56971956
• Update Time: 2025-06-08

(R)-1-(3-Chlorophenyl)-2,2,2-trifluoroethanamine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3-Chlorophenyl)-2,2,2-trifluoroethanamine
• A891798
• AKOS015925024
• (1R)-1-(3-CHLOROPHENYL)-2,2,2-TRIFLUOROETHANAMINE
• (R)-1-(3-chlorophenyl)-2,2,2-trifluoroethan-1-amine
• CS-0455077
• (R)-2,2,2-Trifluoro-1-(3-chloro-phenyl)-ethylamine
• MFCD07374615
• (1R)-1-(3-CHLOROPHENYL)-2,2,2-TRIFLUOROETHYLAMINE
• (1R)-1-(3-chlorophenyl)-2,2,2-trifluoroethan-1-amine
• 1213627-66-7
• DB-299439

• MDL： MFCD07374615
• Inchi： 1S/C8H7ClF3N/c9-6-3-1-2-5(4-6)7(13)8(10,11)12/h1-4,7H,13H2/t7-/m1/s1
• InChI Key： VWKRJAXYSCHDKI-SSDOTTSWSA-N
• SMILES： ClC1=CC=CC(=C1)[C@H](C(F)(F)F)N

Computed Properties

• Exact Mass: 209.0219114g/mol
• Monoisotopic Mass: 209.0219114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (R)-1-(3-Chlorophenyl)-2,2,2-trifluoroethanamine

Introduction to (R)-1-(3-Chlorophenyl)-2,2,2-trifluoroethanamine (CAS No. 1213627-66-7)

The compound (R)-1-(3-Chlorophenyl)-2,2,2-trifluoroethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 1213627-66-7, is a significant molecule in the field of pharmaceutical chemistry and biomedicine. Its unique structural features and stereochemical configuration make it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents. This introduction delves into the compound's chemical properties, synthetic pathways, and its potential applications in modern medicinal chemistry.

The molecular structure of (R)-1-(3-Chlorophenyl)-2,2,2-trifluoroethanamine consists of a chiral center at the amine-bearing carbon atom, which is attached to a trifluoromethyl group and a 3-chlorophenyl moiety. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, making it an attractive scaffold for drug design. Additionally, the 3-chlorophenyl group introduces electronic and steric effects that can modulate the biological activity of the molecule.

In recent years, there has been growing interest in fluorinated compounds due to their favorable pharmacokinetic properties. The introduction of fluorine atoms into organic molecules often leads to improved binding affinity, reduced metabolic degradation, and enhanced bioavailability. The trifluoromethyl group in (R)-1-(3-Chlorophenyl)-2,2,2-trifluoroethanamine exemplifies this trend, as it has been widely used in the development of antiviral, anticancer, and anti-inflammatory drugs.

The synthesis of (R)-1-(3-Chlorophenyl)-2,2,2-trifluoroethanamine involves several key steps that highlight the importance of stereocontrol in pharmaceutical chemistry. One common synthetic route includes the reduction of a corresponding nitrile derivative using a chiral reducing agent such as (R)-BINAP-RuCl₂. This method ensures high enantioselectivity and yield, making it suitable for large-scale production. Alternatively, asymmetric hydrogenation of a ketone precursor can also be employed to achieve the desired stereochemical configuration.

The compound's potential applications in medicinal chemistry have been explored in various preclinical studies. For instance, derivatives of (R)-1-(3-Chlorophenyl)-2,2,2-trifluoroethanamine have shown promise as kinase inhibitors due to their ability to interact with specific binding pockets on target enzymes. These interactions can lead to the development of novel therapeutics for diseases such as cancer and inflammatory disorders. Additionally, the compound's structural motifs have been incorporated into libraries for high-throughput screening (HTS) campaigns to identify new drug candidates.

Recent advancements in computational chemistry have further enhanced the understanding of how (R)-1-(3-Chlorophenyl)-2,2,2-trifluoroethanamine interacts with biological targets. Molecular docking studies have revealed that this compound can bind effectively to proteins involved in metabolic pathways and signal transduction. These insights have guided the design of more potent analogs with improved pharmacological profiles. Furthermore, quantum mechanical calculations have been used to predict the electronic properties of the molecule, which are crucial for understanding its reactivity and biological activity.

The role of stereochemistry in determining the efficacy of pharmaceuticals cannot be overstated. The (R) configuration of (R)-1-(3-Chlorophenyl)-2,2,2-trifluoroethanamine plays a critical role in its interaction with biological targets. Enantiomers often exhibit different pharmacological activities due to their distinct spatial arrangements. This phenomenon underscores the importance of producing enantiomerically pure compounds for therapeutic use. Advances in chiral resolution techniques have made it possible to isolate high-purity enantiomers on an industrial scale.

In conclusion, (R)-1-(3-Chlorophenyl)-2,2,2-trifluoroethanamine (CAS No. 1213627-66-7) is a versatile and promising compound with significant applications in pharmaceutical research and drug development. Its unique structural features and stereochemical configuration make it an ideal candidate for further exploration in medicinal chemistry. As research continues to uncover new therapeutic targets and mechanisms，this compound is likely to play an increasingly important role in the discovery and development of novel therapeutics.